Ophthalmic acid

• CAS No.: 495-27-2
• Product Name: Ophthalmic acid
• Molecular Formula: C11H19N3O6
• Molecular Weight: 289.29 g/mol
• IUPAC Name: (2S)-2-amino-5-[[(2S)-1-(carboxymethylamino)-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C11H19N3O6/c1-2-7(10(18)13-5-9(16)17)14-8(15)4-3-6(12)11(19)20/h6-7H,2-5,12H2,1H3,(H,13,18)(H,14,15)(H,16,17)(H,19,20)/t6-,7-/m0/s1
• Standard InChIKey: JCMUOFQHZLPHQP-BQBZGAKWSA-N
• Isomeric SMILES: CC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N
• SMILES: CCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N
• Canonical SMILES: CCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N
• Appearance: Solid powder
• Physical Description: Solid
• Description: Ophthalmic acid is a L-glutamine derivative that is L-glutamine substituted by a 1-[(carboxymethyl)amino]-1-oxobutan-2-yl at the terminal amino nitrogen atom. It has a role as a biomarker and a human metabolite.; Ophthalmic acid, also known as ophthalmate, belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. Ophthalmic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: XXG
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: gamma-Glu-alpha-aminobutyryl-Gly; ophthalmic acid
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• PubChem Compound: 7018721
• Last Modified: Nov 11 2021